1-(4-fluorophenyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C18H23FN2O3S/c19-17-5-3-16(4-6-17)14-25(22,23)20-12-15-7-9-21(10-8-15)13-18-2-1-11-24-18/h1-6,11,15,20H,7-10,12-14H2
• InChI Key: CFJJKEDZSXTYBG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)CC2=CC=C(C=C2)F)CC3=CC=CO3
• Molecular Formula: C18H23FN2O3S
• Molecular Weight: 366.5 g/mol
• CAS No.: 953231-18-0

Description

1-(4-fluorophenyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H23FN2O3S and its molecular weight is 366.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

The compound 1-(4-fluorophenyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)methanesulfonamide is involved in various chemical synthesis processes and modifications, showing its versatility in organic chemistry. It is used in iridium-catalyzed regio- and enantioselective allylic alkylation processes, producing enantiopure fluorobis(phenylsulfonyl)methylated compounds that can be converted to monofluoro-methylated ibuprofen, highlighting its potential in synthesizing bioactive molecules with high optical purity (Liu et al., 2009). Similarly, its derivatives are used in the high yield synthesis of furylmethane derivatives, indicating its role in generating compounds with potential applications in various fields, including pharmaceuticals and materials science (Shinde & Rode, 2017).

Pharmacological Research

In pharmacological research, derivatives of the compound are synthesized and analyzed for their potential medicinal properties. For instance, the creation of nimesulidetriazole derivatives involves the use of similar compounds to study their effects on supramolecular assembly, potentially impacting the development of new drugs with optimized molecular interactions (Dey et al., 2015).

Advanced Material Development

The compound's derivatives are also explored in the development of advanced materials. For example, research into fluorometric analysis for specific compounds like soterenol and mesuprine involves the application of methanesulfonanilides, indicating the role of these compounds in creating sensitive detection methods for bioisosteric adrenergic catecholamines (Kensler et al., 1976).

Catalysis and Reaction Mechanisms

Moreover, the compound and its related chemicals are crucial in studies focusing on catalysis and reaction mechanisms. For instance, the catalytic asymmetric addition to cyclic N-acyl-iminium showcases the use of α-fluoro(phenylsulfonyl)methane derivatives to access sulfone-bearing contiguous quaternary stereocenters, demonstrating the compound's utility in synthesizing complex molecular structures with high stereoselectivity (Bhosale et al., 2022).